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Compound of Interest

Compound Name: JNJ-10311795

Cat. No.: B1672990

For Immediate Reference: This document provides crucial safety and logistical information for
the proper disposal of the research chemical JNJ-10311795. Researchers, scientists, and drug
development professionals must adhere to these guidelines to ensure personnel safety and
compliance with environmental regulations. In the absence of a specific Safety Data Sheet
(SDS) for INJ-10311795, this guidance is formulated based on standard protocols for
hazardous research chemicals, including naphthalene and phosphonic acid derivatives. It is
imperative to treat this compound as hazardous waste.

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is critical to be outfitted with the appropriate
Personal Protective Equipment (PPE) and to operate within a designated, well-ventilated area,
such as a chemical fume hood.

Required Personal Protective Equipment (PPE):
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PPE Item Specification Rationale

) ) o To prevent skin contact, as
Chemical-resistant (e.g., Nitrile
Gloves related compounds may cause
rubber) o
skin irritation.

Safety glasses with side i
To protect against splashes

Eye Protection shields or chemical safety ) )
and airborne particles.[1][2]
goggles
To protect skin and clothing
Lab Coat Standard laboratory coat

from contamination.[3]

) ) To avoid inhalation of dust or
) ) Use in a well-ventilated area or
Respiratory Protection ] ) vapors, as related compounds
with a respirator .
can be harmful if inhaled.[2]

Waste Segregation and Containment

Proper segregation of waste streams is fundamental to safe disposal. Never mix incompatible
wastes.[4] All waste materials contaminated with JINJ-10311795 must be collected and
disposed of as hazardous waste.

» Solid Waste: Collect all contaminated solid materials, such as gloves, pipette tips, weighing
paper, and other disposables, in a designated, leak-proof hazardous waste container.[1] This
container must be clearly labeled as "Hazardous Waste" and include the chemical name
"JNJ-10311795."

o Liquid Waste: Collect all liquid waste containing JNJ-10311795, including unused solutions
and the first rinse of any contaminated glassware, in a separate, sealed, and clearly labeled
hazardous waste container.[4] The container should be made of a compatible material (e.g.,
high-density polyethylene or glass).[2]

o Sharps Waste: Any contaminated sharps (e.g., needles, razor blades) must be placed in a
designated sharps container that is puncture-resistant and leak-proof.

o Empty Containers: To be disposed of as non-hazardous waste, chemical containers must be
triple-rinsed with a suitable solvent. The first rinsate must be collected and disposed of as
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hazardous liquid waste.[4][5] Subsequent rinses may be permissible for drain disposal
depending on institutional policies, but collecting all rinsates as hazardous waste is the most
conservative approach. After rinsing and air-drying in a fume hood, deface or remove the

original label before disposal.[4][6]
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Diagram: Waste Segregation and Containment Workflow.

Decontamination Procedures

All surfaces and laboratory equipment that have come into contact with INJ-10311795 must be
thoroughly decontaminated to prevent cross-contamination and accidental exposure.[7]

Experimental Protocol for Decontamination:

e Preparation: Ensure all necessary PPE is worn. Prepare a cleaning solution of soap and
water, and have a suitable solvent (e.g., ethanol) available.

« Initial Wipe-Down: Using disposable towels, wipe down all contaminated surfaces and
equipment with a solvent in which INJ-10311795 is soluble to remove the bulk of the

chemical residue.

o Secondary Cleaning: Wash the same surfaces and equipment with a soap and water

solution to remove any remaining residue.[8]
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» Rinsing: If appropriate for the equipment, rinse with water.

o Waste Disposal: All cleaning materials (e.g., used towels, wipes) must be disposed of as
solid hazardous waste.[7]

o Personal Hygiene: After completing decontamination, thoroughly wash hands and any other
potentially exposed skin.

Rinse Decontaminated
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ash wi
Soap & Water
‘ I

Click to download full resolution via product page

Contaminated Wipe with
Equipment/Surface Solvent

Diagram: Step-by-Step Decontamination Process.

Final Disposal Logistics

The disposal of hazardous chemical waste is strictly regulated. Do not dispose of JNJ-
10311795 down the drain or in the regular trash.[3]

Procedural Steps for Final Disposal:

o Storage: Store all sealed and labeled hazardous waste containers in a designated satellite
accumulation area within the laboratory.[6] This area should be secure and away from
incompatible materials.

o Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office to
schedule a pickup for the hazardous waste.[2][3]

o Documentation: Complete any required waste inventory forms or tags provided by your EHS
office. This typically includes listing the chemical name and estimating the quantity.
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» Professional Disposal: The EHS office will then arrange for the collection and ultimate
disposal by a licensed hazardous waste management company, in compliance with all
federal, state, and local regulations.[6] Pharmaceutical research companies like Janssen
have established programs for managing hazardous waste from their facilities.[9]

By adhering to these procedures, you ensure a safe laboratory environment and the
responsible management of chemical waste, aligning with the best practices of environmental
stewardship in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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